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Compound of Interest

Compound Name: D-Pyroglutamic acid

Cat. No.: B555521 Get Quote

Essential Safety and Handling Guide for D-
Pyroglutamic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals working with D-Pyroglutamic acid. Adherence to these guidelines

is crucial for ensuring personal safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
D-Pyroglutamic acid is a white solid that can cause eye, skin, and respiratory tract irritation[1]

[2][3][4]. The toxicological properties of this substance have not been fully investigated[1].

Therefore, caution and appropriate protective measures are essential.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Rationale

Eye Protection

Chemical safety goggles or

glasses conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166[1][2].

To prevent eye irritation from

dust particles[1][4].

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile rubber)

inspected before use[1][2][3].

To prevent skin irritation and

contact[1][4].

Body Protection

A lab coat or other appropriate

protective clothing to minimize

skin contact[1].

To prevent contamination of

personal clothing and skin

exposure[1].

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

dust is generated and

engineering controls are

insufficient[1][2].

To prevent respiratory tract

irritation from inhaling dust[1]

[3][4].

Operational and Handling Protocol
Proper handling and storage are critical to maintaining the stability of D-Pyroglutamic acid
and ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:

Engineering Controls: Work in a well-ventilated area. Facilities should be equipped with an

eyewash station and a safety shower[1].

Preparation: Before handling, ensure all required PPE is correctly worn.

Handling:

Avoid generating and accumulating dust[1].

Avoid contact with eyes, skin, and clothing[1].
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Do not ingest or inhale the substance[1].

Storage:

Keep the container tightly closed when not in use[1].

Store in a cool, dry, and well-ventilated area[1].

Store away from incompatible materials such as strong oxidizing agents[1].

Hygiene: Wash hands and any exposed skin thoroughly after handling[1]. Remove and wash

contaminated clothing before reuse[1].

Quantitative Data
The following table summarizes the available quantitative data for D-Pyroglutamic acid.

Property Value Source

Melting Point 155.00 - 158.00 °C [1]

Occupational Exposure Limits

(OELs)

No specific limits (e.g., PEL,

TLV, REL) have been

established for D-Pyroglutamic

acid.

[1]

Accidental Release and First Aid Measures
Immediate and appropriate responses to spills or exposure are critical.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, vacuum or sweep up the spilled material[1]. Avoid

generating dust[1].
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Collection: Place the collected material into a suitable, labeled container for disposal[1].

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[1].

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if irritation develops[1].

Inhalation: Move the exposed person to fresh air immediately. If breathing is difficult,

administer oxygen. If not breathing, give artificial respiration. Seek medical attention[1].

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Seek medical attention[1].

Disposal Plan
Proper disposal of D-Pyroglutamic acid and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Procedure:

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR Parts

261.3 and consult state and local regulations[1].

Containerization: Place waste D-Pyroglutamic acid and any contaminated materials (e.g.,

gloves, wipes) in a suitable, sealed, and clearly labeled waste container.

Professional Disposal: It is recommended to contact a licensed professional waste disposal

service to arrange for the disposal of the material[3]. Offer surplus and non-recyclable

solutions to a licensed disposal company[2][3].

Contaminated Packaging: Dispose of contaminated packaging as unused product, following

the same guidelines[2][3].
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Workflow for Safe Handling of D-Pyroglutamic Acid
Safe Handling and Disposal Workflow for D-Pyroglutamic Acid
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Caption: Workflow for the safe handling and disposal of D-Pyroglutamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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